Cas no 1980035-50-4 (2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate)

2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate is a fluorinated carbonate ester with unique properties derived from its perfluoroalkyl and difluoroethyl moieties. This compound exhibits high thermal and chemical stability, along with low surface energy, making it suitable for specialized applications in coatings, surfactants, and advanced material synthesis. Its fluorine-rich structure contributes to exceptional hydrophobicity and oleophobicity, enhancing performance in environments requiring resistance to solvents, oils, and moisture. The compound’s stability under harsh conditions also makes it a candidate for high-performance lubricants and dielectric fluids. Its tailored molecular design allows for precise functionality in fluoropolymer modifications and surface treatments.

2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate structure

1980035-50-4 structure

Product Name:2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate

CAS No:1980035-50-4

MF:C₁₀H₆F₁₄O₃

MW:440.130492687225

MDL:MFCD28334336

CID:4632459

Update Time:2025-10-23

2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate Chemical and Physical Properties

Names and Identifiers

- 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate
- MDL： MFCD28334336
- Inchi： 1S/C10H6F14O3/c11-3(12)1-26-5(25)27-2-6(15,16)8(19,20)10(23,24)9(21,22)7(17,18)4(13)14/h3-4H,1-2H2
- InChI Key： WXCGQNATSPTOPF-UHFFFAOYSA-N
- SMILES： C(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F)(=O)OCC(F)F

2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC450343-25g	2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate	1980035-50-4		25g	£1050.00	2023-09-02
Cooke Chemical	LN9149658-25g	2,2-Difluoroethyl(2,2,3,3,4,4,5,5,6,6,7	1980035-50-4	7-dodecafluoroheptyl)carbonate	25g	RMB 10052.00	2025-02-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate

Research Briefing on 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate (CAS: 1980035-50-4): Recent Advances and Applications

In recent years, the compound 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate (CAS: 1980035-50-4) has garnered significant attention in the chemical, biological, and pharmaceutical research communities. This fluorinated carbonate derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug delivery systems, biomedical imaging, and advanced material synthesis. This briefing synthesizes the latest research findings and explores the potential of this compound in cutting-edge applications.

The molecular structure of 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate features a perfluorinated alkyl chain coupled with a difluoroethyl carbonate moiety. This combination imparts exceptional stability, lipophilicity, and resistance to enzymatic degradation, which are critical for its utility in pharmaceutical formulations. Recent studies have highlighted its role as a novel excipient or carrier for hydrophobic drugs, enhancing bioavailability and targeted delivery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential in improving the solubility and stability of anticancer agents. Researchers demonstrated that formulations incorporating 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate significantly enhanced the pharmacokinetic profiles of poorly water-soluble drugs, reducing systemic toxicity while maintaining therapeutic efficacy. These findings underscore its value in oncology drug development.

Beyond pharmaceuticals, this compound has shown promise in material science. Its fluorinated structure contributes to low surface energy and high thermal stability, making it suitable for coatings and membranes. A recent ACS Applied Materials & Interfaces publication reported its use in creating anti-fouling surfaces for medical devices, reducing bacterial adhesion and biofilm formation. Such applications could revolutionize implantable devices and surgical tools.

Despite its potential, challenges remain in large-scale synthesis and regulatory approval. Current methods for producing 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate involve multi-step reactions with stringent purity requirements. Ongoing research aims to optimize synthetic pathways and evaluate its safety profile in preclinical models. Collaborative efforts between academia and industry are essential to translate these discoveries into practical solutions.

In conclusion, 2,2-Difluoroethyl 1H,1H,7H-perfluoroheptyl carbonate (CAS: 1980035-50-4) represents a versatile and innovative compound with broad applications in medicine and materials. Continued research will likely uncover new functionalities and solidify its role in advancing chemical and biological sciences. Stakeholders are encouraged to monitor developments in this rapidly evolving field.